Cas no 144060-98-0 (4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid)

• Product Name: 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid
• CAS No: 144060-98-0
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD00171757
• CID: 134515
• PubChem ID: 329762383
• Update Time: 2025-05-19

4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(pyridin-4-yl)thiazole-5-carboxylic acid
• 4-Methyl-2-Pyridin-4-YL-1,3-Thiazole-5-Carboxylic Acid
• 4-Methyl-2-(4-pyridyl)thiazole-5-carboxylic acid
• 2-(4-Pyridyl)-4-methyl-thiazole-5-Carboxylic Acid
• 4-methyl-2-pyrid-4-yl-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-pyridin-4-yl-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid, 4-methyl-2-(4-pyridinyl)-
• 2-(4-Pyridyl)-4-Methylthiazole-5-carboxylic acid
• 4-methyl-2-(4-pyridinyl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-(4-pyridinyl)-5-thiazolecarboxylic acid
• 4-methyl-2-(4-pyridyl)-1,3-thiazole-5-carboxylic acid
• 4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-pyridin-4-ylthiazole-5-carboxylic acid
• PD021261
• CS-0064347
• FT-0707031
• 2-(4-Pyridyl)-4-methylthiazole-5-carboxylic acid, 97%
• MFCD00171757
• 5-Thiazolecarboxylicacid,4-methyl-2-(4-pyridinyl)-
• 1G-408S
• J-007909
• 4-methyl-2-(4-pyridinyl)thiazole-5-carboxylic acid
• AB01334046-02
• 4-Methyl-2-(pyridin-4-yl)thiazole-5-carboxylicacid
• AKOS000302143
• 4-methyl-2-pyrid-4-yl-1,3-thiazole-5-carboxylicacid
• 4-methyl-2-(4-pyridyl) -5-thiazolecarboxylic acid
• 4-Methyl-2-(4-pyridyl)thiazol-5-carboxylic acid
• NCGC00342387-01
• DTXSID20363285
• SCHEMBL3328924
• 144060-98-0
• F13734
• 5-Thiazolecarboxylic acid, 4-methyl-2-(4-pyridinyl)-
• BBL010867
• ALBB-026645
• STK645561
• 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD00171757
• Inchi： 1S/C10H8N2O2S/c1-6-8(10(13)14)15-9(12-6)7-2-4-11-5-3-7/h2-5H,1H3,(H,13,14)
• InChI Key： WAIPVXWDQQHMQG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 220.03100
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.381
• Melting Point: 290-313 °C
• Boiling Point: 467 ºC
• Flash Point: 236 ºC
• Refractive Index: 1.636
• PSA: 91.32000
• LogP: 2.21170
• Sensitiveness: Sensitive to humidity

4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid

Introduction to 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid (CAS No. 144060-98-0)

4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid, identified by its Chemical Abstracts Service number CAS No. 144060-98-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural framework of 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid incorporates both thiazole and pyridine moieties, which are pivotal in conferring specific pharmacological properties. The presence of a carboxylic acid group at the 5-position further enhances its potential as a pharmacophore, enabling various chemical modifications and bioconjugations.

The synthesis of 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The thiazole ring itself is synthesized through the Hantzsch thiazole synthesis or similar condensation reactions, followed by functionalization at the 5-position with a carboxylic acid group. The introduction of the pyridine moiety at the 2-position is typically achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for further biological evaluation.

In recent years, 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it a promising candidate for targeting various biological pathways, particularly those involved in inflammation, infection, and cancer. The pyridine ring is known to interact with biological targets such as enzymes and receptors, while the thiazole core provides stability and bioavailability. The carboxylic acid group further allows for derivatization into esters or amides, expanding its utility in drug design.

One of the most compelling aspects of 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid is its potential application in oncology research. Studies have demonstrated that thiazole derivatives can exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. The specific substitution pattern in 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid may enhance its binding affinity to these targets, making it a valuable scaffold for developing small-molecule inhibitors. Preliminary computational studies suggest that this compound can disrupt critical signaling pathways in cancer cells, potentially leading to novel therapeutic strategies.

Furthermore, 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid has shown promise in combating infectious diseases. The structural motifs present in this compound can interfere with bacterial and viral replication mechanisms by inhibiting essential enzymes or disrupting cellular processes. For instance, modifications of the thiazole ring have been reported to enhance antimicrobial activity against resistant strains of bacteria. This underscores the importance of 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid as a versatile building block in antimicrobial drug discovery.

The pharmacokinetic properties of 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxylic Acid are also under investigation to optimize its clinical efficacy. Factors such as solubility, stability, and metabolic clearance are critical determinants of its suitability for therapeutic use. Researchers are employing advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize these properties. Additionally, computational modeling is being used to predict how modifications to the molecule might influence its pharmacokinetic profile.

Recent advances in medicinal chemistry have enabled the development of more sophisticated derivatives of 4-Methyl-2-(pyridin-4-yll)-1,3-thiazole -5-carboxylic Acid with enhanced biological activity. For example, incorporating fluorine atoms into the pyridine ring has been shown to improve binding affinity to certain protein targets. Similarly, replacing the carboxylic acid group with other functional groups can alter the compound's solubility and bioavailability. These findings highlight the flexibility of 4-Methyl -2-(pyridin -4 - yl) -1 , 3 -thiazole -5 -carboxylic Acid as a scaffold for drug discovery.

The role of CAS No. 144060 - 98 - 0 in academic research cannot be overstated. It serves as a reference point for scientists investigating novel heterocyclic compounds and their applications in medicine. The systematic study of this compound contributes to our understanding of structure-function relationships in drug design. As research progresses, new derivatives and analogs are likely to emerge, offering further insights into their potential therapeutic uses.

In conclusion, 4 -Methyl -2 -( pyridin - 4 - yl ) - 1 , 3 -th i az ole - 5 -car box y l i c A c i d ( C A S N o . 144060 -98 -0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new drugs targeting various diseases. Continued research into this compound will undoubtedly yield further breakthroughs in medicine and drug development.